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Compound of Interest

N-(5-Amino-2-
Compound Name:
methoxyphenyl)butanamide

Cat. No.: B1356454

Introduction

The rise of antimicrobial resistance necessitates the discovery and development of novel
antimicrobial agents. Aryl amide derivatives, particularly those containing methoxyphenyl
moieties, have demonstrated a range of biological activities, including antimicrobial effects. N-
(5-Amino-2-methoxyphenyl)butanamide is an aromatic amide that presents a promising
scaffold for investigation as a potential antimicrobial agent. The presence of the methoxy and
amino groups on the phenyl ring may contribute to its interaction with microbial targets. This
document outlines the potential applications and provides detailed protocols for evaluating the
antimicrobial efficacy of N-(5-Amino-2-methoxyphenyl)butanamide.

Compounds containing a methoxyphenyl group have been observed to exhibit antimicrobial
properties, potentially through mechanisms that involve the disruption of the bacterial cell
membrane, leading to the leakage of intracellular components and ultimately cell death.[1] The
structural characteristics of N-(5-Amino-2-methoxyphenyl)butanamide suggest it may have
activity against a spectrum of pathogenic bacteria, making it a candidate for further
investigation in antimicrobial drug discovery programs.

Principle of Antimicrobial Action (Hypothesized)
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While the exact mechanism of N-(5-Amino-2-methoxyphenyl)butanamide is yet to be
elucidated, it is hypothesized that the compound may function by disrupting bacterial cell
membrane integrity. The lipophilic nature of the methoxyphenyl group could facilitate its
insertion into the lipid bilayer of the bacterial membrane. This insertion may alter membrane
fluidity and permeability, leading to a loss of essential ions and metabolites, and ultimately
resulting in bacterial cell death. The amino group may also play a role in interacting with
negatively charged components of the bacterial cell envelope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of N-(5-Amino-2-
methoxyphenyl)butanamide in Antimicrobial Research]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1356454#application-of-n-5-amino-2-
methoxyphenyl-butanamide-in-antimicrobial-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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